Cas no 331459-16-6 (Benzoic acid,4-(methyleneamino)-)

• Product Name: Benzoic acid,4-(methyleneamino)-
• CAS No: 331459-16-6
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 301755
• Update Time: 2024-01-27

Benzoic acid,4-(methyleneamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(methyleneamino)-
• Benzoic acid, 4-(methyleneamino)- (9CI)

• Inchi： 1S/C8H7NO2/c1-9-7-4-2-6(3-5-7)8(10)11/h2-5H,1H2,(H,10,11)
• InChI Key： NJOKHKQMUGETKT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N=C)C=C1

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• PSA: 49.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids